Cas no 1334701-05-1 ((R)-2-Amino-3-methyl-1-(pyrrolidin-1-yl)butan-1-one)

• Product name: (R)-2-Amino-3-methyl-1-(pyrrolidin-1-yl)butan-1-one
• CAS No: 1334701-05-1
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5526317

(R)-2-Amino-3-methyl-1-(pyrrolidin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-methyl-1-(pyrrolidin-1-yl)butan-1-one
• (R)-2-amino-3,3-dimethyl-1-(pyrrolidin-1-yl)butan-1-one

• Inchi： 1S/C10H20N2O/c1-10(2,3)8(11)9(13)12-6-4-5-7-12/h8H,4-7,11H2,1-3H3/t8-/m0/s1
• InChI Key： QYYWFIOBVXLDLZ-QMMMGPOBSA-N
• SMILES： C(N1CCCC1)(=O)[C@H](N)C(C)(C)C

Additional information on (R)-2-Amino-3-methyl-1-(pyrrolidin-1-yl)butan-1-one

Introduction to (R)-2-Amino-3-methyl-1-(pyrrolidin-1-yl)butan-1-one (CAS No. 1334701-05-1)

(R)-2-Amino-3-methyl-1-(pyrrolidin-1-yl)butan-1-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1334701-05-1, has garnered attention due to its potential applications in drug development and biochemical research. The molecular structure of this compound incorporates a pyrrolidine moiety, which is a key feature that contributes to its pharmacological activity and reactivity.

The< strong>pyrrolidine ring in (R)-2-amino-3-methyl-1-(pyrrolidin-1-yl)butan-1-one is a heterocyclic amine that is widely recognized for its role in various biological processes. This structural motif is commonly found in many bioactive molecules, including natural products and synthetic drugs. The presence of the< strong>pyrrolidine moiety enhances the compound's ability to interact with biological targets, making it a valuable scaffold for medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds with< strong>pyrrolidine-based structures. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, infectious diseases, and cancer. The< strong>R-stereoisomer of 2-amino-3-methyl-1-(pyrrolidin-1-yl)butan-1-one is particularly noteworthy due to its specific stereochemical configuration, which can significantly influence its pharmacokinetic and pharmacodynamic properties.

The synthesis of (R)-2-amino-3-methyl-1-(pyrrolidin-1-yl)butan-1-one involves sophisticated organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral resolution techniques, are often employed to achieve high enantiomeric purity. These synthetic strategies are crucial for ensuring that the final product exhibits the desired biological activity and minimal side effects.

Recent studies have highlighted the potential of (R)-2-amino-3-methyl-1-(pyrrolidin-1-yl)butan-1-one as a lead compound for drug discovery. Researchers have been exploring its interactions with various enzymes and receptors, aiming to identify new therapeutic targets. For instance, preliminary investigations suggest that this compound may exhibit inhibitory effects on certain kinases and proteases, which are implicated in cancer progression and inflammatory diseases.

The< strong>pharmacological profile of (R)-2-amino-3-methyl-1-(pyrrolidin-1-yl)butan-1-one is an area of active research. Studies have demonstrated that the pyrrolidine moiety can modulate the activity of neurotransmitter receptors, such as serotonin and dopamine receptors, which are involved in mood regulation and cognitive functions. Additionally, the compound's ability to interact with bacterial enzymes has been investigated, suggesting its potential as an antimicrobial agent.

In conclusion, (R)-2-amino-3-methyl-1-(pyrrolidin-1-yb)butan-l-one (CAS No. 133470l -05-l) represents a promising candidate for further pharmaceutical development. Its unique structural features, particularly the< strong>pyrrolidine ring, contribute to its diverse biological activities. As research continues to uncover new therapeutic applications, this compound is poised to play a significant role in the advancement of medicinal chemistry and drug discovery.